Cas no 898764-39-1 (1-(4-chloro-3-fluorophenyl)-3-phenylpropan-1-one)
898764-39-1 structure
Product Name:1-(4-chloro-3-fluorophenyl)-3-phenylpropan-1-one
CAS No:898764-39-1
MF:C15H12ClFO
MW:262.706586837769
CID:1945303
PubChem ID:24725588
Update Time:2025-08-03
1-(4-chloro-3-fluorophenyl)-3-phenylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chloro-3-fluorophenyl)-3-phenylpropan-1-one
- 4'-CHLORO-3'-FLUORO-3-PHENYLPROPIOPHENONE
- CTK5G4557
- AG-H-64582
- KB-190698
- 1-(4-Chloro-3-fluorophenyl)-3-phenyl-1-propanone
- DTXSID10643982
- MFCD03842938
- AKOS016021068
- 898764-39-1
-
- MDL： MFCD03842938
- Inchi： 1S/C15H12ClFO/c16-13-8-7-12(10-14(13)17)15(18)9-6-11-4-2-1-3-5-11/h1-5,7-8,10H,6,9H2
- InChI Key： YMWXTEBPLHAAEX-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1F)C(CCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 262.05600
- Monoisotopic Mass: 262.0560709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.29460
1-(4-chloro-3-fluorophenyl)-3-phenylpropan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(4-chloro-3-fluorophenyl)-3-phenylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205593-1g |
4'-chloro-3'-fluoro-3-phenylpropiophenone |
898764-39-1 | 97% | 1g |
￡540.00 | 2022-02-28 | |
| Fluorochem | 205593-2g |
4'-chloro-3'-fluoro-3-phenylpropiophenone |
898764-39-1 | 97% | 2g |
￡1013.00 | 2022-02-28 | |
| Fluorochem | 205593-5g |
4'-chloro-3'-fluoro-3-phenylpropiophenone |
898764-39-1 | 97% | 5g |
￡2025.00 | 2022-02-28 | |
| A2B Chem LLC | AD09874-1g |
4'-Chloro-3'-fluoro-3-phenylpropiophenone |
898764-39-1 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD09874-2g |
4'-Chloro-3'-fluoro-3-phenylpropiophenone |
898764-39-1 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD09874-5g |
4'-Chloro-3'-fluoro-3-phenylpropiophenone |
898764-39-1 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782533-1g |
4'-Chloro-3'-fluoro-3-phenylpropiophenone |
898764-39-1 | 98% | 1g |
￥21879.00 | 2024-04-26 |
1-(4-chloro-3-fluorophenyl)-3-phenylpropan-1-one Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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